BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Methylpentane-2,3-diol CAS number 63521-37-
9 properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylpentane-2,3-diol

Cat. No.: B1659112

An In-depth Technical Guide to 3-Methyl-2,4-pentanediol

Disclaimer: The initially requested compound, 3-Methylpentane-2,3-diol with CAS number
63521-37-9, is not well-documented in publicly available scientific literature. Therefore, this
guide focuses on the structurally similar and well-characterized compound, 3-Methyl-2,4-
pentanediol (CAS No: 5683-44-3 for the specific stereocisomers and 107-41-5 for the racemic
mixture, commonly known as hexylene glycol). This document serves as a comprehensive
technical resource for researchers, scientists, and drug development professionals, providing
detailed information on its properties, synthesis, and applications.

Chemical Identity and Physical Properties

3-Methyl-2,4-pentanediol is a chiral diol that exists as two enantiomers, (4R)-(-) and (4S)-(+).[1]
The commercial product is often a racemic mixture known as hexylene glycol.[1] Itis a
colorless, oily liquid with a mild, sweetish odor.[1][2]

Table 1: General and Physical Properties of 3-Methyl-2,4-pentanediol
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Property Value Reference
Molecular Formula CeH1402 [11[3]
Molecular Weight 118.17 g/mol [3]
CAS Number 5683-44-3 (isomer), 107-41-5 Be
(racemate)

Appearance Colorless liquid [2]
Odor Mild, sweetish [1][2]
Density 0.92 g/lcm3 at 20 °C [4]
Melting Point -40 °C [2][4]
Boiling Point 197 °C [2]
Flash Point 93 °C [4]
Vapor Pressure 0.07 hPa at 20 °C [4]
Solubility in Water Miscible [11[2]
Autoignition Temperature 425 °C [4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Methyl-2,4-
pentanediol.

Table 2: Spectroscopic Data for 3-Methyl-2,4-pentanediol
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Technique Key Features Reference

Spectra are available for
1H NMR _ o [5]
detailed structural elucidation.

13C NMR Data is available for confirming
the carbon skeleton.

Characteristic broad O-H
stretch around 3200-3600
cm~1, C-H stretches around
IR Spectroscopy [3]
2800-3100 cm™1, and C-O
stretches around 1000-1300

cm~L.

Electron ionization mass
Mass Spectrometry spectra are available for this [3]

compound.

Synthesis

The primary industrial production method for 3-Methyl-2,4-pentanediol is the catalytic
hydrogenation of diacetone alcohol.[1][6][7]

Experimental Protocol: Catalytic Hydrogenation of
Diacetone Alcohol

This protocol describes a general procedure for the synthesis of 3-Methyl-2,4-pentanediol.
Materials:

Diacetone alcohol

Raney nickel catalyst (or other suitable hydrogenation catalysts like Ni/SiO2, Ni/diatomite, or
Pd)[8]

High-pressure autoclave/hydrogenator

Hydrogen gas
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Sodium bicarbonate (optional, for neutralization)

Solvent (e.g., ethanol)

Filtration apparatus

Distillation apparatus

Procedure:

o Catalyst Preparation: If using a Raney nickel catalyst, it is typically activated by treating a
nickel-aluminum alloy with a concentrated sodium hydroxide solution.[8] The activated
catalyst is then washed with distilled water until neutral and subsequently with ethanol.[8]

e Reaction Setup: The high-pressure autoclave is charged with diacetone alcohol and the
activated catalyst. The amount of catalyst can vary, but a typical loading is 5-10% by weight
of the diacetone alcohol.

e Hydrogenation: The autoclave is sealed and purged with nitrogen, followed by pressurization
with hydrogen gas. The reaction is typically carried out at elevated temperatures (e.g., 110-
140 °C) and pressures (e.g., 3.5 MPa).[8] The reaction mixture is agitated for a set period
(e.g., 4-6 hours) until the theoretical amount of hydrogen is consumed.

o Work-up: After cooling and venting the autoclave, the reaction mixture is filtered to remove
the catalyst.

 Purification: The crude 3-Methyl-2,4-pentanediol is purified by fractional distillation under
reduced pressure to yield the final product.
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Synthesis Workflow of 3-Methyl-2,4-pentanediol
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Diacetone Alcohol Hydrogen Gas Catalyst (e.g., Raney Ni)

Reaction

Catalytic Hydrogenation

Purification

Filtration

Distillation

Final Rroduct

3-Methyl-2,4-pentanediol

Click to download full resolution via product page

Caption: Synthesis of 3-Methyl-2,4-pentanediol.

Applications

3-Methyl-2,4-pentanediol has a wide range of applications owing to its amphiphilic nature, low
volatility, and surfactant properties.[2][7]
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 Industrial Applications: It is used as a solvent in petroleum refining, a component of hydraulic
fluids, a solvent for inks, and an additive for cement.[6][7] It also serves as a coupling agent
in paints, coatings, and cleansers.[1][7]

o Cosmetics and Personal Care: It functions as a thickening agent and emulsion stabilizer in
skin care, hair care, and cosmetic products.[1][2]

o Laboratory Use: In protein crystallography, it is a common precipitant and cryoprotectant.[1]
[2] Its amphiphilic nature allows it to bind to various locations on a protein's secondary
structure, facilitating crystallization and improving the resolution of X-ray diffraction.[2]

o Chemical Synthesis: It is used as a reagent in the synthesis of functionalized boronic esters

and vinylboronates.[1]

Properties and Applications of 3-Methyl-2,4-pentanediol

l Properties
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Caption: Relationship between properties and applications.
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Safety and Handling

3-Methyl-2,4-pentanediol is considered to have low acute toxicity.[6] However, it can cause skin
and serious eye irritation.[2][9]

Table 3: Hazard and Precautionary Information

Hazard Statement Precautionary Statement Reference

o P264: Wash skin thoroughly
H315: Causes skin irritation ) [2]
after handling.

) P280: Wear protective
H319: Causes serious eye )
o gloves/eye protection/face [2]
irritation _
protection.

P302+P352: IF ON SKIN:
Wash with plenty of soap and [2]

water.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if (2]
present and easy to do.

Continue rinsing.

Handling and Storage:

Store in a well-ventilated place.[10]

Keep container tightly closed.[10]

Keep away from heat, sparks, open flames, and hot surfaces.[10]

Incompatible with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.

[°]
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This technical guide provides a comprehensive overview of 3-Methyl-2,4-pentanediol, offering
valuable information for professionals in research and development. The provided data and
protocols are intended to support further investigation and application of this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1659112?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/2-methyl-2-4-pentanediol_u27366/
https://en.wikipedia.org/wiki/2-Methyl-2,4-pentanediol
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H14O2/c1-4(5(2)7)6(3)8/h4-8H%2C1-3H3
https://www.sigmaaldrich.com/SG/en/product/mm/820819
https://www.chemicalbook.com/SpectrumEN_107-41-5_1HNMR.htm
https://www.epa.gov/sites/default/files/2015-04/documents/2methyl.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5353705.htm
https://patents.google.com/patent/CN1228354A/en
https://patents.google.com/patent/CN1228354A/en
https://www.fishersci.com/store/msds?partNumber=AC150340250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0113506&productDescription=3-METHL-24-PENTNEDI1+MIX+95+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1659112#3-methylpentane-2-3-diol-cas-number-63521-37-9-properties
https://www.benchchem.com/product/b1659112#3-methylpentane-2-3-diol-cas-number-63521-37-9-properties
https://www.benchchem.com/product/b1659112#3-methylpentane-2-3-diol-cas-number-63521-37-9-properties
https://www.benchchem.com/product/b1659112#3-methylpentane-2-3-diol-cas-number-63521-37-9-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1659112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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